Cas no 1805932-13-1 (3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide)

• Product Name: 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide
• CAS No: 1805932-13-1
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 4982256
• Update Time: 2025-05-23

3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6BrF4N/c9-3-4-1-2-5(8(11,12)13)7(14)6(4)10/h1-2H,3,14H2
• InChI Key： QXBJUCZIPUGIFI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C=1F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide

3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide: A Comprehensive Overview

3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide, also known by its CAS number 1805932-13-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes an amino group at position 3, a fluoro substituent at position 2, and a trifluoromethyl group at position 4 on the benzene ring. The benzyl bromide functional group further enhances its reactivity and versatility in various chemical reactions.

The synthesis of 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide typically involves multi-step organic synthesis strategies, often incorporating fluorination and trifluoromethylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in research and industry.

In terms of chemical properties, 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide exhibits a high degree of stability under standard conditions, with its trifluoromethyl group contributing significantly to its electronic properties. The compound's amino group makes it highly nucleophilic, facilitating its use in various nucleophilic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The application of 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide extends beyond pharmaceuticals. It has shown promise in agrochemical research, where it serves as a building block for developing more effective pesticides and herbicides. Additionally, its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices.

From an environmental perspective, the degradation pathways of 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide have been extensively studied to ensure minimal ecological impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term persistence in the environment.

In conclusion, 3-Amino-2-fluoro-4-(trifluoromethyl)benzyl bromide, with its CAS number 1805932-13-1, stands out as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in various scientific and industrial domains. Continued research into its properties and potential uses will undoubtedly unlock further opportunities for innovation across multiple sectors.